Cas no 39616-93-8 (Benzenesulfonic acid, 3,3'-sulfonylbis-, sodium salt (1:2))

• Product Name: Benzenesulfonic acid, 3,3'-sulfonylbis-, sodium salt (1:2)
• CAS No: 39616-93-8
• MF: C₁₂H₈Na₂O₈S₃
• MW: 422.361661911011
• MDL: MFCD00059845
• CID: 872386
• PubChem ID: 87567513
• Update Time: 2025-04-19

Benzenesulfonic acid, 3,3'-sulfonylbis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Diphenylsulfonedisulfonicaciddisodiumsalt
• Diphenylsulfone-3,3'-disulfonic Acid Disodium Salt
• DIPHENYLSULFONE-3,3-DISULFONIC ACID DISODIUM SALT
• Disodium Diphenylsulfone-3,3'-disulfonate
• Sodium 3,3'-sulfonyldibenzenesulfonate
• Benzenesulfonic acid, 3,3'-sulfonylbis-, sodium salt (1:2)
• Benzenesulfonic acid, 3,3'-sulfonylbis-, disodium salt
• D0916
• 3,3'-Sulfonylbis(benzenesulfonic acid sodium) salt
• disodium;3-(3-sulfonatophenyl)sulfonylbenzenesulfonate

• MDL： MFCD00059845
• Inchi： 1S/C12H10O8S3.2Na/c13-21(14,9-3-1-5-11(7-9)22(15,16)17)10-4-2-6-12(8-10)23(18,19)20;;/h1-8H,(H,15,16,17)(H,18,19,20);;/q;2*+1/p-2
• InChI Key： GOPLREGDBGPRSC-UHFFFAOYSA-L
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)[O-])(C1C=CC=C(C=1)S(=O)(=O)[O-])(=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 421.91800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 174

Experimental Properties

• Water Partition Coefficient: very faint turbidity
• PSA: 173.68000
• LogP: 3.57000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds